2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-amine

• IUPAC Name: 2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethanamine
• InChI: InChI=1S/C15H16FNO/c1-18-14-8-4-12(5-9-14)15(17)10-11-2-6-13(16)7-3-11/h2-9,15H,10,17H2,1H3
• InChI Key: QAFJUWHHWBGMBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC2=CC=C(C=C2)F)N
• Molecular Formula: C15H16FNO
• Molecular Weight: 245.29 g/mol

Description

2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-amine (4-FMA) is a synthetic molecule used in scientific research. It is an analog of the drug methamphetamine and has a wide range of applications in the laboratory. 4-FMA is a phenethylamine-type stimulant that acts as a potent agonist of the trace amine-associated receptor 1 (TAAR1) and has been found to have both stimulatory and antidepressant effects.

Scientific Research Applications

Synthesis Methods and Derivative Compounds

• Allenylidene and Alkenylcarbyne Complexes

  The compound has been part of a chemical reaction sequence leading to the synthesis of allenylidene and alkenylcarbyne complexes. These complexes serve as intermediates for creating γ-substituted vinylidene complexes and a series of bicyclic carbene complexes, indicating its utility in creating complex molecular structures with potential applications in materials science and organic synthesis (Bustelo et al., 2007).

• Antibacterial Activity

  The compound has been involved in the synthesis of secondary propanaryl-amines. These compounds, particularly their oxalates and hydrochlorides, have demonstrated high antibacterial activity, suggesting its relevance in developing antibacterial agents or drugs (Arutyunyan et al., 2017).

• Antimicrobial Properties

  The synthesis of novel compounds involving 2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-amine has resulted in antimicrobial activity, showing its potential in the creation of new antimicrobial agents, which could be valuable in medical or biotechnological applications (Nagamani et al., 2018).

• Molecular Structure Studies

  Its involvement in the synthesis of specific compounds has led to studies on molecular structure, such as the investigation of the crystal structure of certain derivatives, which can be crucial for understanding the properties and potential applications of these molecules in various fields like materials science and pharmaceuticals (Yin et al., 2008).

• Improved Synthesis Methods

  The compound has been part of studies focusing on improving synthesis methods, such as the use of sonochemical methods over conventional ones for synthesizing certain derivatives. This research is vital for developing more efficient and sustainable chemical synthesis processes (Jarag et al., 2011).